Cas no 2138173-88-1 (4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-
• CAS No: 2138173-88-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5280462
• Update Time: 2025-10-28

4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-

• Inchi： 1S/C10H14N2O2/c1-4-10(2,3)9-11-6-5-7(12-9)8(13)14/h5-6H,4H2,1-3H3,(H,13,14)
• InChI Key： CHQGFFAWDMJKBO-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-

4-Pyrimidinecarboxylic Acid, 2-(1,1-Dimethylpropyl)-: A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- (CAS No. 2138173-88-1) is a fascinating compound with significant potential in various scientific and industrial applications. This compound belongs to the broader category of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The pyrimidine ring serves as a foundational structure for numerous pharmaceutical agents, including antiviral drugs and anticancer therapies. The presence of the 1,1-dimethylpropyl group at the 2-position of the pyrimidine ring introduces unique steric and electronic properties, making this compound particularly interesting for researchers in the fields of organic chemistry and pharmacology.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)-, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield and purity of the compound but also reduce the environmental footprint associated with traditional synthesis routes. The ability to synthesize this compound in a scalable manner has opened new avenues for its exploration in drug discovery programs targeting various therapeutic areas.

The pyrimidine carboxylic acid moiety is known for its ability to form hydrogen bonds, which is a critical factor in determining the bioavailability and pharmacokinetic properties of drug candidates. The 1,1-dimethylpropyl group at the 2-position introduces lipophilicity into the molecule, potentially improving its absorption across biological membranes. This balance between hydrophilic and lipophilic properties makes 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- a promising candidate for designing drugs with optimal pharmacokinetic profiles.

Emerging research has highlighted the potential of 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- as a lead compound in anti-inflammatory and antioxidant therapies. Studies conducted in vitro have demonstrated its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be developed into a novel therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- has shown potential in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in nanotechnology and surface engineering. The compound's unique surface properties make it a candidate for developing advanced materials with tailored functionalities for sensors, catalysts, and drug delivery systems.

The structural flexibility of 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- also makes it an ideal substrate for further chemical modifications. Researchers have successfully appended various functional groups to the pyrimidine ring to enhance specific properties such as solubility or bioactivity. For instance, substitution at the 4-position with electron-withdrawing groups has been shown to increase the compound's affinity for certain biological targets.

From an environmental standpoint, the synthesis and application of 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- are being evaluated for their sustainability. Green chemistry principles are increasingly being integrated into its production processes to minimize waste generation and energy consumption. This aligns with global efforts to develop eco-friendly chemical manufacturing practices that reduce environmental impact while maintaining high standards of product quality.

In conclusion, 4-pyrimidinecarboxylic acid, 2-(1,1-dimethylpropyl)- (CAS No. 2138173-88-1) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and promising biological activities position it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.